Cas no 4651-91-6 (2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile)

• Product Name: 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• CAS No: 4651-91-6
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• MDL: MFCD00128278
• CID: 331605
• PubChem ID: 78382
• Update Time: 2025-10-12

2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
• 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• 2-AMINO-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-3-CARBONITRILE
• Benzo[b]thiophene-3-carbonitrile,2-amino-4,5,6,7-tetrahydro-
• 2-AMINO-4,5,6,7-TETRAHYDROBENZO(B)THIOPHENE-3-CARBONITRILE
• EN300-02283
• SR-01000395246
• Cambridge id 5130181
• SCHEMBL620749
• AE-641/01150001
• 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl cyanide
• Benzo[b]thiophene-3-carbonitrile, 2-amino-4,5,6,7-tetrahydro-
• DTXSID30196864
• CCG-40515
• AB03582
• 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile #
• 2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen e-3-carbonitrile
• SR-01000395246-1
• 2-Amino-4,5,6,7-tetrahydrobenzothiophene-3-carbonitrile
• 2T-0811
• EINECS 225-085-3
• MFCD00128278
• SY022502
• NS00031613
• A827059
• 4651-91-6
• CHEMBL1632047
• J-507812
• NSC 86907
• NSC-86907
• F0016-0385
• 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene
• FT-0635378
• 2-azanyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• AM803936
• Z56862365
• BB 0217946
• AKOS000103688
• NSC86907
• CS-W010759
• 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo(b)thiophene
• HMS1674O19
• Benzo(b)thiophene-3-carbonitrile, 2-amino-4,5,6,7-tetrahydro-
• BBL008129
• DTXCID70119355
• ALBB-001593
• DB-051383
• STK017599
• 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

• MDL： MFCD00128278
• Inchi： 1S/C9H10N2S/c10-5-7-6-3-1-2-4-8(6)12-9(7)11/h1-4,11H2
• InChI Key： ADHVMGAFAKSNOM-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCC2)N

Computed Properties

• Exact Mass: 178.05600
• Monoisotopic Mass: 178.056469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 78

Experimental Properties

• Density: 1.27
• Melting Point: 151-153°C
• Boiling Point: 398.1℃ at 760 mmHg
• Flash Point: 194.6 °C
• PSA: 78.05000
• LogP: 2.66198

2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

Comprehensive Overview of 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 4651-91-6)

2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 4651-91-6) is a heterocyclic organic compound with significant applications in pharmaceutical and material science research. This compound, often abbreviated as 2-amino-THT-carbonitrile, belongs to the benzothiophene family, which is renowned for its diverse biological activities and synthetic utility. The presence of both amino and carbonitrile functional groups makes it a versatile intermediate for the synthesis of more complex molecules.

The growing interest in 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile is driven by its potential role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anticancer agents. Researchers are increasingly exploring its derivatives for their neuroprotective and anti-inflammatory properties, aligning with current trends in precision medicine and personalized healthcare. Its unique structure also makes it a candidate for organic electronics and photovoltaic materials, addressing the demand for sustainable energy solutions.

From a synthetic perspective, CAS No. 4651-91-6 is valued for its reactivity in multicomponent reactions (MCRs) and catalyzed cyclizations. These methods are pivotal in green chemistry, as they reduce waste and improve efficiency—a topic of high relevance in modern chemical research. The compound's benzothiophene core is also a key motif in fluorescent probes, which are widely used in bioimaging and diagnostics, reflecting the intersection of chemistry and biotechnology.

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The physicochemical properties of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile, including its solubility, melting point, and stability, are critical for researchers optimizing reaction conditions. Recent studies have focused on its crystal structure and hydrogen bonding patterns, which influence its behavior in solid-state applications. These findings are particularly relevant for crystallography enthusiasts and materials scientists.

As the scientific community prioritizes sustainable synthesis, CAS No. 4651-91-6 has emerged as a model substrate for catalyst-free reactions and solvent-free methodologies. This aligns with broader industrial shifts toward eco-friendly processes, a topic frequently discussed in green chemistry forums and academic conferences. The compound's adaptability to microwave-assisted synthesis further enhances its appeal, offering time and energy savings.

In summary, 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 4651-91-6) is a multifaceted compound with expanding applications in pharmaceuticals, materials science, and green chemistry. Its structural features and reactivity profile continue to inspire innovation, making it a subject of enduring interest for researchers and industry professionals alike.